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Compound of Interest

Compound Name: AICAR diphosphate, sodium salt

CAS No.: 102185-54-6

Cat. No.: B1166075

Get Quote

Technical Support Center: Optimizing AICAR Solubility

Executive Summary: The Solubility Paradox
AICAR (5-Aminoimidazole-4-carboxamide ribonucleotide)—specifically the riboside form

(Acadesine)—presents a common frustration for researchers: it is moderately soluble in pure

water (~20 mg/mL) but frequently precipitates upon addition to physiological buffers like PBS

(~2.5 mg/mL).[1]

This guide addresses the physicochemical mechanisms behind this behavior and provides

field-proven protocols to maintain stability for both in vitro cell culture and in vivo animal dosing.

[2]

Troubleshooting Center (Q&A)
Q1: I dissolved AICAR in water perfectly, but it
precipitated immediately when I added PBS. Why?
Diagnosis: pH-Dependent Solubility Shift.[1][2] The Science: AICAR contains an imidazole ring

with a pKa of approximately 6.0.[3]
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In Water (pH ~5.5 - 6.0): The imidazole ring is partially protonated (cationic), improving its

interaction with water molecules.[1]

In PBS (pH 7.4): The pH is significantly higher than the pKa. The imidazole deprotonates,

becoming a neutral, uncharged species.[3] Without the positive charge, the molecule

becomes less polar and less soluble, leading to rapid crystallization (precipitation).

The Fix: Do not dissolve directly in PBS. Prepare a concentrated stock in pure water or

DMSO first, then dilute into the buffer immediately prior to use, or adjust the pH of your stock

slightly lower (pH 6.0) if your experimental model permits.

Q2: I need a high-dose (100 mg/kg) injectable
formulation. Saline isn't working.
Diagnosis: Ionic Strength "Salting Out." The Science: Sodium chloride in saline competes for

water molecules (hydration shells).[1] At high concentrations, AICAR cannot compete with the

strong ionic interactions of NaCl, forcing it out of solution. The Fix: Use the "Rapid Dilution"

Protocol (See Protocol B below) or a Co-solvent System (PEG300/Tween 80) to shield the

molecule from ionic interference.[1]

Q3: Can I heat or sonicate the solution to dissolve the
precipitate?
Answer: Yes, with caution.

Sonication: Safe and recommended.[2] Sonicate for 5–10 minutes at 40 kHz.

Heat: Gentle warming to 37°C is acceptable.[2] Avoid boiling or temperatures >50°C, as this

can degrade the ribose bond or cause hydrolysis of the amide group.

Q4: My frozen stock solution has crystals. Is it ruined?
Answer: Likely not.

Cause: Freezing concentrates solutes as water turns to ice, often pushing concentrations

past the saturation limit.
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Recovery: Warm the vial to 37°C and vortex/sonicate until clear. If the solution remains

cloudy after 15 minutes of warming, the compound may have degraded or formed a stable

polymorph; discard it.

Technical Deep Dive: The Mechanism of Solubility
The solubility of AICAR is governed by the protonation state of its imidazole nitrogen.

Visualizing the pH Switch: The diagram below illustrates how pH impacts the chemical

structure and solubility state of AICAR.
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Figure 1: The protonation switch. At physiological pH (7.4), AICAR loses its positive charge,

drastically reducing its solubility in aqueous buffers.[1]

Validated Experimental Protocols
Protocol A: Standard In Vitro Stock (DMSO)
Best for cell culture where small volumes are added to media.[1][2]

Weigh: Measure 50 mg of AICAR powder.

Solvent: Add 1.0 mL of high-grade, anhydrous DMSO.

Dissolve: Vortex vigorously. If crystals persist, warm to 37°C for 5 minutes.

Result: 50 mg/mL (approx. 193 mM) clear stock.[1]

Storage: Aliquot into light-protective tubes and store at -20°C.
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Usage: Dilute at least 1:1000 into culture media to keep DMSO < 0.1%.

Protocol B: High-Dose In Vivo Injection (Aqueous)
Best for Intraperitoneal (IP) injection where DMSO toxicity is a concern.[1]

Parameter Specification

Target Concentration 10–20 mg/mL

Vehicle Pure Water (Initial) + Saline (Final)

Stability Window < 1 Hour (Prepare immediately before use)

Steps:

Calculate the total mass needed (e.g., 100 mg).[1]

Dissolve AICAR in 50% of the final volume using pure, sterile water (Milli-Q).

Why? Solubility in water is high (~20 mg/mL).[1]

Vortex until completely clear.

Slowly add 2x concentrated Saline (1.8% NaCl) to bring to the final volume.

Why? This brings the final tonicity to physiological levels (0.9% NaCl) without forcing the

drug to dissolve directly in high-salt conditions.[1][2]

Inject immediately. Do not store this solution.

Protocol C: High-Concentration Co-Solvent Formulation
Best for very high doses (>50 mg/kg) or subcutaneous (SC) administration.[1][2]

Formulation: 10% DMSO / 40% PEG300 / 5% Tween-80 / 45% Water[1]

Stock: Dissolve AICAR in pure DMSO at 200 mg/mL.

Add PEG: Add PEG300 (40% of final vol) to the DMSO stock. Vortex.
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Add Surfactant: Add Tween-80 (5% of final vol).[1] Vortex.

Dilute: Slowly add warm (37°C) water (45% of final vol) while vortexing.

Check: If precipitation occurs, sonicate at 37°C until clear.[1][2]

Troubleshooting Decision Tree
Use this logic flow to resolve precipitation issues in real-time.

Problem: AICAR Precipitated

What is the solvent?

PBS / Saline Pure Water DMSO

CRITICAL ERROR
pH > pKa (Neutral form)

Solution: Re-dissolve in Water/DMSO
then dilute.

Check Concentration
Limit is ~20-30 mg/mL

Solution: Sonicate @ 40C

Moisture Contamination?

Solution: Use fresh anhydrous DMSO
Warm to 37C

Click to download full resolution via product page

Figure 2: Rapid diagnostic flowchart for AICAR solubility issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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